1-(1H-pyrrolo[2,3-c]pyridin-3-yl)ethanone

• IUPAC Name: 1-(1H-pyrrolo[2,3-c]pyridin-3-yl)ethanone
• InChI: InChI=1S/C9H8N2O/c1-6(12)8-4-11-9-5-10-3-2-7(8)9/h2-5,11H,1H3
• InChI Key: VVNOWWBAXYETQZ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CNC2=C1C=CN=C2
• Molecular Formula: C9H8N2O
• DSSTOX Substance ID: DTXSID20473999
• Molecular Weight: 160.17 g/mol
• CAS RN: 67058-71-3

Description

1-(1H-pyrrolo[2,3-c]pyridin-3-yl)ethanone (also known as 1-pyrrolidin-3-yl-ethanone or PPE) is a heterocyclic organic compound with a pyrrolidinone moiety. It is a colorless, odorless, and slightly hygroscopic solid that is soluble in most organic solvents. PPE has been used in a variety of scientific research applications, including drug development and organic synthesis.

Scientific Research Applications

Environmental Science

Lastly, it can play a role in environmental science research, particularly in the study of the degradation of organic compounds and the assessment of their environmental impact.

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Synthesis routes and methods

Procedure details

(Ref.: J. Org. Chem. 2002, 67, 6226-6227) 6-Azaindole (2.5 g, 21.25 mmol) is added to a stirred suspension of AlCl3 (11.3 g, 84.5 mmol) in CH2Cl2 (150 mL). After stirring at rt for 1 h, acetyl chloride (6.65 g, 84.5 mmol) is added drop wise and the resulting mixture is stirred for 18 h. The mixture is cooled to 0° C., quenched with MeOH (75 mL) and stirred for 1 h. Silica gel (40 mL), MeOH and DCM are added to the mixture, the solvents are removed under vacuum and the residue is purified by silica gel chromatography eluting with 10% MeOHl in DCM to afford 1-(1H-pyrrolo[2,3-c]pyridin-3-yl)-ethanone (1.52 g, 45%). MS: 161 (M+H); 1H NMR (300 MHz, CD3OD): δ 9.20 (s, 1H), 8.95 (s, H), 7.82(d, 1H), 8.72 (d, 1H), 8.43 (d, 1-H), 2.64(s, 3H).